![molecular formula C16H24N2O4S B511550 1-(4-Ethoxy-2,3-dimethylbenzenesulfonyl)piperidine-4-carboxamide CAS No. 929393-98-6](/img/structure/B511550.png)
1-(4-Ethoxy-2,3-dimethylbenzenesulfonyl)piperidine-4-carboxamide
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Description
“1-(4-Ethoxy-2,3-dimethylbenzenesulfonyl)piperidine-4-carboxamide” is a compound that falls under the category of piperidine derivatives . Piperidines are among the most important synthetic fragments for designing drugs and play a significant role in the pharmaceutical industry . Their derivatives are present in more than twenty classes of pharmaceuticals, as well as alkaloids .
Synthesis Analysis
The synthesis of piperidine derivatives, including “this compound”, involves intra- and intermolecular reactions leading to the formation of various piperidine derivatives: substituted piperidines, spiropiperidines, condensed piperidines, and piperidinones . The development of fast and cost-effective methods for the synthesis of substituted piperidines is an important task of modern organic chemistry .Molecular Structure Analysis
Piperidine is a six-membered heterocycle including one nitrogen atom and five carbon atoms in the sp3-hybridized state . The molecular formula of “this compound” is C16H23NO5S, and it has a molecular weight of 341.4g/mol.Chemical Reactions Analysis
The chemical reactions involved in the formation of piperidine derivatives include hydrogenation, cyclization, cycloaddition, annulation, amination, and multicomponent reactions .Safety and Hazards
The specific safety and hazards related to “1-(4-Ethoxy-2,3-dimethylbenzenesulfonyl)piperidine-4-carboxamide” are not mentioned in the available resources. It’s important to note that this compound is intended for research use only and not for human or veterinary use.
Future Directions
Properties
IUPAC Name |
1-(4-ethoxy-2,3-dimethylphenyl)sulfonylpiperidine-4-carboxamide |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H24N2O4S/c1-4-22-14-5-6-15(12(3)11(14)2)23(20,21)18-9-7-13(8-10-18)16(17)19/h5-6,13H,4,7-10H2,1-3H3,(H2,17,19) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DYXFNZKXPGJVPK-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1=C(C(=C(C=C1)S(=O)(=O)N2CCC(CC2)C(=O)N)C)C |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H24N2O4S |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
340.4 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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